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Macamide B: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Macamide B, a prominent member of the unique class of N-benzylamides known as
macamides, is a key bioactive constituent of the Peruvian plant Lepidium meyenii (maca).[1][2]
This technical guide provides an in-depth overview of the chemical structure, physicochemical
properties, and biological activities of Macamide B. It details its primary mechanism of action
as a fatty acid amide hydrolase (FAAH) inhibitor and its influence on various signaling
pathways, including the PI3K/AKT and ATM pathways.[1][3][4] Furthermore, this document
furnishes detailed experimental protocols for the extraction, isolation, and biological evaluation
of Macamide B, intended to serve as a valuable resource for researchers in natural product
chemistry, pharmacology, and drug development.

Chemical Structure and Physicochemical Properties

Macamide B, systematically named N-benzylhexadecanamide, is characterized by a benzyl
group attached to a hexadecanamide moiety. This structure is foundational to its biological
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activity, particularly its interaction with fatty acid amide hydrolase (FAAH).

Chemical Identifiers and Molecular Details

Property Value Reference

IUPAC Name N-benzylhexadecanamide

N-benzylpalmitamide,

Synonyms Macamide 1
CAS Number 74058-71-2
Molecular Formula C23H39NO
Molecular Weight 345.57 g/mol

husicochemical :

Property Description Reference

Physical Form Powder

Soluble in chloroform,
Solubility dichloromethane, ethyl

acetate, DMSO, acetone.

Not readily available in cited

Melting Point ]
literature.
. . Not readily available in cited
Boiling Point )
literature.
Store at -20°C for long-term
Storage

stability.

Spectral Data
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Spectroscopy Characteristic Features Reference

Molecular formula C23H39NO

Mass Spectrometr
P Y determined by ESI-MS.

Absorptions at vmax 3302
Infrared (IR) cm~! (N-H) and vmax 1453

cm~1 (carbonyl group).

Amide carbonyl peak at 6C
173.13 and peaks

13C NMR ]
corresponding to a
monosubstituted benzene ring.
Signals corresponding to the
1H NMR benzyl and hexadecanamide
protons.
Chromophore for a benzyl
UV Spectroscopy

group with Amax at 210 nm.

Biological Activities and Signaling Pathways

Macamide B exhibits a range of biological activities, with its neuroprotective, anti-inflammatory,
and anti-fatigue properties being the most extensively studied. These effects are primarily
attributed to its role as an inhibitor of fatty acid amide hydrolase (FAAH).

Fatty Acid Amide Hydrolase (FAAH) Inhibition

The principal mechanism of action for Macamide B is the inhibition of FAAH, an enzyme
responsible for the degradation of endocannabinoids like anandamide. By inhibiting FAAH,
Macamide B increases the synaptic levels of anandamide, thereby potentiating the activation
of cannabinoid receptors (CB1 and CB2). This modulation of the endocannabinoid system is
believed to underpin many of its therapeutic effects. The inhibition of FAAH by some
macamides has been suggested to be irreversible or slowly reversible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Macamide B suppresses lung cancer progression potentially via the ATM signaling
pathway - PMC [pmc.ncbi.nlm.nih.gov]

e 2. Macamides: A review of structures, isolation, therapeutics and prospects - PubMed
[pubmed.ncbi.nim.nih.gov]

o 3. Macamides as Potential Therapeutic Agents in Neurological Disorders - PMC
[pmc.ncbi.nlm.nih.gov]

e 4. Enhancement of the bioactive compounds and biological activities of maca (Lepidium
meyenii) via solid-state fermentation with Rhizopus oligosporus - PMC
[pmc.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [Macamide B chemical structure and properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128727/docs#macamide-b-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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